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Compound of Interest

Compound Name: 4-Bromopicolinic acid

An In-depth Technical Guide on the Physical Properties of 4-Bromopicolinic Acid

This technical guide provides a comprehensive overview of the core physical properties of 4-
Bromopicolinic acid, targeting researchers, scientists, and professionals in drug
development. The information is presented with clarity and detail, including quantitative data,
experimental methodologies, and logical workflows to facilitate a deeper understanding of this
compound.

Core Physical and Chemical Properties

4-Bromopicolinic acid, with the CAS number 30766-03-1, is a brominated derivative of
picolinic acid.[1] It presents as a solid at room temperature, with colors described as off-white
or white to almost white crystalline powder or fine needles.[1][2]

Quantitative Data Summary

The key physical properties of 4-Bromopicolinic acid are summarized in the table below for
easy reference and comparison.
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Property Value Source(s)
Molecular Formula C6H4BrNO2 [21[3114]
Molecular Weight 202.01 g/mol [21[31[5]
Melting Point 172-174 °C 31516171
Boiling Point 347.8 °C at 760 mmHg [31[6]

pKa (Predicted) 3.25+0.10 [2][7]

Sparingly soluble in water,
methanol, and dimethyl
Solubility sulfoxide (DMSO).[2][7][8]
Soluble in polar solvents and
less soluble in non-polar

solvents.[1]

Off-white solid/fine
Appearance [11[2]
needles/powder to crystal

Experimental Protocols for Property Determination

The following sections detail the standard experimental methodologies for determining the key
physical properties of 4-Bromopicolinic acid.

Melting Point Determination

The melting point of an organic solid can be determined using a melting point apparatus, such
as a Mel-Temp or a Vernier melt station.[9][10]

o Sample Preparation: A small, dry sample of 4-Bromopicolinic acid is finely crushed and
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating and Observation: The sample is heated at a steady rate. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range. The
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temperature at which the entire sample becomes a clear liquid is recorded as the end of the
melting range.[11] For a pure substance like 4-Bromopicolinic acid, this range is expected
to be narrow.

Boiling Point Determination

The boiling point is typically determined for liquids using distillation.[10] For a high-boiling-point
solid like 4-Bromopicolinic acid, this value is often predicted or determined under vacuum
and extrapolated to atmospheric pressure. The reported boiling point of 347.8 °C at 760 mmHg
is likely a calculated value.[3][6] A standard experimental procedure would involve:

o Apparatus Setup: A small amount of the substance is placed in a distillation flask. A
thermometer is positioned so that the top of the bulb is level with the side arm of the flask
leading to the condenser.[10]

e Heating: The flask is heated, and the temperature is monitored.

e Measurement: The boiling point is the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure, observed as a stable temperature at which
the liquid actively boils and its vapor condenses on the thermometer bulb.[10]

Solubility Assessment

A gualitative assessment of solubility can be performed through simple mixing experiments.[12]

e Sample Preparation: A small, measured amount of 4-Bromopicolinic acid (e.g., 10 mg) is
placed into a series of test tubes.

» Solvent Addition: A measured volume of a specific solvent (e.g., 1 mL of water, methanol,
DMSO, hexane) is added to each test tube.

o Observation: The mixture is agitated. The solubility is observed and categorized as soluble,
sparingly soluble, or insoluble based on the amount of solid that dissolves. The polarity of a
compound influences its solubility, with polar compounds generally dissolving in polar
solvents.[9][11]

pKa Determination
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The acid dissociation constant (pKa) can be determined experimentally by titration.

e Solution Preparation: A solution of 4-Bromopicolinic acid with a known concentration is
prepared in water or a suitable co-solvent if solubility is low.

« Titration: A standardized solution of a strong base (e.g., NaOH) is gradually added to the
acidic solution.

e pH Monitoring: The pH of the solution is monitored throughout the titration using a pH meter.

o Data Analysis: A titration curve (pH vs. volume of base added) is plotted. The pKa is the pH
at which half of the acid has been neutralized (the midpoint of the titration curve).

Visualizations: Workflows and Pathways

The following diagrams, created using the DOT language, illustrate key experimental and
logical processes related to 4-Bromopicolinic acid.

Experimental Workflow for Physical Property Characterization
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Caption: Workflow for determining key physical properties.

Synthesis of 4-Bromopicolinic Acid
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Caption: Synthesis pathway from 4-bromo-2-methylpyridine.

Spectroscopic Structure Elucidation
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Caption: Logic diagram for structural confirmation via spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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